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Compound of Interest

Compound Name: Linadryl

Cat. No.: B1618819 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides crucial safety and

logistical information for the handling of Linadryl, scientifically known as 4-[2-

(diphenylmethoxy)ethyl]morpholine.

Chemical Identity:

Compound Name IUPAC Name CAS Number

Linadryl

4-[2-

(diphenylmethoxy)ethyl]morph

oline

525-01-9

Linadryl is an antihistaminic compound. While a specific, comprehensive Safety Data Sheet

(SDS) for Linadryl is not readily available in public databases, safety protocols can be

established based on its chemical structure, particularly the presence of a morpholine moiety,

and on general principles of laboratory safety for handling pharmaceutical compounds. The

following guidance is based on information for structurally related morpholine derivatives and

general chemical safety standards.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling Linadryl to determine the specific

PPE requirements based on the experimental protocol. The following table summarizes the
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recommended PPE.

Body Part
Personal Protective

Equipment
Specifications and Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended to protect

against skin contact. Always

inspect gloves for tears or

holes before use.

Eyes
Safety glasses with side

shields or goggles

Essential to protect eyes from

splashes. If there is a

significant risk of splashing, a

face shield should be worn in

addition to goggles.

Body Laboratory coat

A standard lab coat should be

worn to protect skin and

clothing from contamination.

For larger quantities or

procedures with a higher risk

of splashes, a chemically

resistant apron or gown is

recommended.

Respiratory
Use in a well-ventilated area. A

fume hood is recommended.

Handling of solid Linadryl that

may generate dust, or

solutions that may produce

aerosols, should be performed

in a chemical fume hood to

avoid inhalation. If a fume

hood is not available, a

properly fitted respirator may

be necessary based on the

risk assessment.

Operational Plan: Handling Procedures
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Adherence to standard laboratory operating procedures is crucial for the safe handling of

Linadryl.

Preparation:

Designate a specific area for handling Linadryl.

Ensure a safety shower and eyewash station are readily accessible.

Assemble all necessary equipment and reagents before starting.

Verify that all containers are properly labeled.

Handling:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

Use the smallest quantity of the chemical necessary for the experiment.

If heating the substance, use a controlled heating source and ensure adequate ventilation

to prevent inhalation of any vapors.

In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE before cleaning up the spill.

For small spills, absorb the material with an inert absorbent material (e.g., vermiculite,

sand) and place it in a sealed container for disposal.

For larger spills, follow your institution's emergency procedures.

Disposal Plan
All waste containing Linadryl must be disposed of in accordance with local, state, and federal

regulations for chemical waste.
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Waste Collection:

Collect all Linadryl waste, including contaminated consumables (e.g., gloves, paper

towels), in a designated and clearly labeled hazardous waste container.

Do not mix Linadryl waste with other incompatible waste streams.

Disposal Method:

The primary method of disposal for chemical waste of this nature is typically incineration

by a licensed hazardous waste disposal company.

Do not dispose of Linadryl down the drain or in the regular trash.

Emergency First Aid Procedures
Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Experimental Workflow and Safety Diagram
The following diagram illustrates a typical experimental workflow for handling a chemical

compound like Linadryl, incorporating essential safety checkpoints.
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Caption: Experimental Workflow for Handling Linadryl.
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To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Linadryl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618819#personal-protective-equipment-for-
handling-linadryl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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